Cas no 113639-27-3 (1,4-Diethynyl-2-nitrobenzene)
1,4-Diethynyl-2-nitrobenzene is an aromatic compound featuring two ethynyl groups and a nitro substituent on a benzene ring. Its molecular structure, characterized by conjugated triple bonds and electron-withdrawing nitro functionality, makes it a valuable intermediate in organic synthesis and materials science. The compound is particularly useful in the development of conjugated polymers, molecular electronics, and nonlinear optical materials due to its ability to facilitate π-electron delocalization and enhance electronic properties. Its reactivity allows for further functionalization, enabling tailored modifications for specific applications. The nitro group also contributes to its utility in redox-active systems and as a precursor for more complex aromatic frameworks.
1,4-Diethynyl-2-nitrobenzene structure
Product Name:1,4-Diethynyl-2-nitrobenzene
CAS No:113639-27-3
MF:C10H5NO2
MW:171.152202367783
CID:1038659
PubChem ID:12120518
Update Time:2025-06-07
1,4-Diethynyl-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diethynyl-2-nitrobenzene
- 2-nitro-1,4-diethynylbenzene
- AKOS016002596
- SCHEMBL9793498
- 113639-27-3
- A894338
- DTXSID90477949
-
- MDL: MFCD23135702
- Inchi: 1S/C10H5NO2/c1-3-8-5-6-9(4-2)10(7-8)11(12)13/h1-2,5-7H
- InChI Key: CWBMRLUVZIIYHK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#C)C=CC=1C#C)=O
Computed Properties
- Exact Mass: 171.032028402g/mol
- Monoisotopic Mass: 171.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.8Ų
1,4-Diethynyl-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088388-1g |
1,4-Diethynyl-2-nitrobenzene |
113639-27-3 | 95% | 1g |
$409.20 | 2023-09-04 | |
| Ambeed | A470120-1g |
1,4-Diethynyl-2-nitrobenzene |
113639-27-3 | 95+% | 1g |
$372.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757907-1g |
1,4-Diethynyl-2-nitrobenzene |
113639-27-3 | 98% | 1g |
¥3906.00 | 2024-08-09 | |
| Crysdot LLC | CD12178883-1g |
1,4-Diethynyl-2-nitrobenzene |
113639-27-3 | 95+% | 1g |
$455 | 2024-07-23 |
1,4-Diethynyl-2-nitrobenzene Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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